Paucinervin A
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Paucinervin A is a type of bittern . It is isolated from the natural Garcinia paucinervis . It has been found to inhibit the growth of HeLa cells with an IC50 value of 29.5 μM .
Synthesis Analysis
Paucinervin A is isolated from the leaves of Garcinia paucinervis . The structures, including stereochemistry, were determined by spectroscopic analysis of NMR, MS, IR and ECD calculation and the octant rule .Molecular Structure Analysis
The molecular weight of Paucinervin A is 426.46 . Its formula is C24H26O7 . The SMILES notation for its structure is O=C1C2=C(O)C(C/C=C©\C)=C(O)C=C2OC3=C(OC)C(O)=C(C/C=C©\C)C=C3O1 .Scientific Research Applications
Apoptotic Effects on Cancer Cells
Paucinervin A, along with other compounds isolated from Garcinia paucinervis, has been shown to induce apoptosis in cancer cells. For instance, a study found that these compounds activate caspase-3 in HeLa-C3 cells, a type of cancer cell, highlighting their potential as anticancer agents (Gao et al., 2010).
Antiproliferative Activity
Research also indicates that paucinervin A and related compounds exhibit antiproliferative effects against various cancer cell lines. A study isolating new compounds from Garcinia paucinervis, including paucinervin A, showed significant inhibitory activities against cancer cells (Jia et al., 2018).
Potential in Anticancer Drug Development
The isolation of new xanthones, including paucinervin A variants, from Garcinia paucinervis has provided insights into their structure and potential efficacy as anticancer agents. These compounds demonstrated antiproliferative effects against various cancer cell lines, suggesting their potential in developing new anticancer drugs (Jia et al., 2018).
Inhibitory Effects on Cell Growth
A study on biflavonoids and triterpenes from Garcinia paucinervis, including paucinervin A, found that some compounds showed moderate antioxidant and hypoglycemic activities, along with potent growth inhibition against certain cancer cell lines (Jia et al., 2017).
Effectiveness Against Leukemia Cells
In a study examining new xanthones from Garcinia paucinervis, compounds like paucinervin A were found to have strong growth inhibitory effects against leukemia cells, providing a basis for further research in leukemia treatment (Li et al., 2016).
Safety and Hazards
properties
IUPAC Name |
2,7,9-trihydroxy-1-methoxy-3,8-bis(3-methylbut-2-enyl)benzo[b][1,4]benzodioxepin-6-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H26O7/c1-12(2)6-8-14-10-18-22(23(29-5)20(14)26)30-17-11-16(25)15(9-7-13(3)4)21(27)19(17)24(28)31-18/h6-7,10-11,25-27H,8-9H2,1-5H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CZKGIKZOHGKQSQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CCC1=CC2=C(C(=C1O)OC)OC3=C(C(=C(C(=C3)O)CC=C(C)C)O)C(=O)O2)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26O7 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Paucinervin A |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.